Cas no 849776-47-2 (1H-Benzimidazole-2-carboxylic acid monohydrate)
849776-47-2 structure
Product Name:1H-Benzimidazole-2-carboxylic acid monohydrate
CAS No:849776-47-2
MF:C8H8N2O3
MW:180.16072177887
CID:716747
PubChem ID:329762853
Update Time:2024-12-09
1H-Benzimidazole-2-carboxylic acid monohydrate Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzimidazole-2-carboxylic acid hydrate
- 1H-1,3-BENZIMIDAZOLE-2-CARBOXYLIC ACID
- 1H-Benzimidazole-2-carboxylic acid monohydrate
- 1H-Benzimidazole-2-carboxylicacid, hydrate (1:1)
- 2-Carboxy-1H-benzimidazole hydrate
- 1H-Benzimidazole-2-carboxylic acid, monohydrate (9CI)
- 1H-Benzo[d]imidazole-2-carboxylic acid hydrate
- DTXSID70594466
- YQHUUYLPOCNBKD-UHFFFAOYSA-N
- J-504655
- F0001-2142
- Benzimidazole-2-carboxylic acid monohydrate
- GEO-00260
- CS-0456200
- 849776-47-2
- GS-0592
- 1H-Benzo[d]imidazole-2-carboxylicacidhydrate
- SCHEMBL16239370
- 1H-benzimidazole-2-carboxylic acid;hydrate
- 1H-Benzimidazole-2-carboxylic acid monohydrate, 97%
- 1H-Benzimidazole-2-carboxylic acid--water (1/1)
- AKOS024258193
- 1H-1,3-benzodiazole-2-carboxylic acid hydrate
-
- MDL： MFCD07368500
- Inchi： 1S/C8H6N2O2.H2O/c11-8(12)7-9-5-3-1-2-4-6(5)10-7;/h1-4H,(H,9,10)(H,11,12);1H2
- InChI Key： YQHUUYLPOCNBKD-UHFFFAOYSA-N
- SMILES： O=C(C1NC2C(=CC=CC=2)N=1)O.O
Computed Properties
- Exact Mass: 180.05300
- Monoisotopic Mass: 180.05349212g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 196
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 67Ų
Experimental Properties
- Melting Point: 169-171°C
- Boiling Point: 539.3°C at 760 mmHg
- Flash Point: 280°C
- PSA: 75.21000
- LogP: 1.19680
1H-Benzimidazole-2-carboxylic acid monohydrate Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H318
- Warning Statement： P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 41
- Safety Instruction： 26-39
-
Hazardous Material Identification：
1H-Benzimidazole-2-carboxylic acid monohydrate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Benzimidazole-2-carboxylic acid monohydrate Pricemore >>
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1 |
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1H-Benzimidazole-2-carboxylic acid monohydrate Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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